Cas no 74375-65-8 (benzo[c][1,2,5]thiadiazol-5-ylMethanaMine hydrochloride)

• Product Name: benzo[c][1,2,5]thiadiazol-5-ylMethanaMine hydrochloride
• CAS No: 74375-65-8
• CID: 4658298
• Update Time: 2025-06-16

benzo[c][1,2,5]thiadiazol-5-ylMethanaMine hydrochloride Chemical and Physical Properties

Names and Identifiers

• benzo[c][1,2,5]thiadiazol-5-ylMethanaMine hydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on benzo[c][1,2,5]thiadiazol-5-ylMethanaMine hydrochloride

Comprehensive Overview of Benzo[c][1,2,5]thiadiazol-5-ylMethanaMine Hydrochloride (CAS No. 74375-65-8)

Benzo[c][1,2,5]thiadiazol-5-ylMethanaMine hydrochloride (CAS No. 74375-65-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique benzo[c][1,2,5]thiadiazole core, is widely studied for its potential applications in drug development, optoelectronics, and agrochemical formulations. Its molecular structure combines a thiadiazole ring with an amine hydrochloride functional group, making it a versatile intermediate for synthetic chemistry.

In recent years, the demand for heterocyclic compounds like benzo[c][1,2,5]thiadiazol-5-ylMethanaMine hydrochloride has surged due to their role in designing high-performance materials and bioactive molecules. Researchers are particularly interested in its electron-deficient properties, which are critical for developing organic semiconductors and fluorescent probes. Additionally, its amine hydrochloride moiety enhances solubility, facilitating its use in aqueous reaction systems.

The compound’s CAS No. 74375-65-8 is frequently searched in academic databases and chemical supplier platforms, reflecting its relevance in medicinal chemistry and material science. Common queries include its synthesis methods, spectroscopic data, and applications in OLEDs (organic light-emitting diodes). Its thermal stability and photophysical properties are also hot topics, aligning with the growing focus on sustainable technologies.

From a synthetic perspective, benzo[c][1,2,5]thiadiazol-5-ylMethanaMine hydrochloride serves as a precursor for N-heterocyclic scaffolds, which are pivotal in designing kinase inhibitors and antiviral agents. Its thiadiazole ring is a key pharmacophore, often linked to antimicrobial and anticancer activities. This aligns with current trends in precision medicine, where researchers seek targeted therapies with minimal side effects.

In the field of optoelectronics, this compound’s rigid planar structure and electron-accepting nature make it ideal for non-fullerene acceptors in organic solar cells. With the global push toward renewable energy, such applications are highly sought after. Moreover, its fluorescence quenching properties are exploited in chemical sensors, addressing the need for environmental monitoring tools.

Quality control of CAS No. 74375-65-8 is another critical area, with HPLC and NMR being standard techniques for purity verification. Suppliers often highlight its high-purity grades to meet the stringent requirements of pharmaceutical GMP and academic research. The compound’s storage conditions (e.g., desiccated, cool environments) are also frequently discussed to ensure stability.

In summary, benzo[c][1,2,5]thiadiazol-5-ylMethanaMine hydrochloride (CAS No. 74375-65-8) is a multifaceted compound bridging drug discovery and advanced materials. Its integration into cutting-edge research underscores its importance in addressing contemporary challenges in healthcare and clean energy. As innovation accelerates, this compound is poised to remain a focal point in scientific exploration.